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Compound of Interest

Compound Name:
N,N-Diethyl-2-hydroxyacetamide-

d10

Cat. No.: B12401319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N,N-Diethyl-2-hydroxyacetamide-d10,

a deuterated analog of N,N-Diethyl-2-hydroxyacetamide. This isotopically labeled compound is

a valuable tool in analytical and pharmacokinetic research, primarily serving as an internal

standard for the quantification of N,N-Diethyl-2-hydroxyacetamide in complex biological

matrices.

Core Compound Data
N,N-Diethyl-2-hydroxyacetamide-d10 is a stable, isotopically labeled form of N,N-Diethyl-2-

hydroxyacetamide where ten hydrogen atoms have been replaced by deuterium. This

substitution results in a higher molecular weight, allowing for its differentiation from the

unlabeled analyte in mass spectrometry-based assays, without significantly altering its

chemical and physical properties.

Physicochemical Properties
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Property Value

CAS Number 1217830-11-2

Molecular Formula C₆H₃D₁₀NO₂

Molecular Weight 141.23 g/mol

Appearance Colorless to pale yellow oil

Purity >99% deuterated forms (d₁-d₁₀)

Isotopic Enrichment
Property Value

Isotopic Purity Typically ≥98%

Applications in Research
The primary application of N,N-Diethyl-2-hydroxyacetamide-d10 is as an internal standard in

quantitative bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-

MS/MS). Its use is critical in pharmacokinetic studies, therapeutic drug monitoring, and

metabolic research involving N,N-Diethyl-2-hydroxyacetamide.[1] By adding a known amount of

the deuterated standard to biological samples, researchers can accurately quantify the

concentration of the unlabeled drug, compensating for variations in sample preparation and

instrument response.

Experimental Protocols
While specific experimental conditions will vary depending on the laboratory, analytical

instrumentation, and the nature of the biological matrix, the following provides a general

protocol for the use of N,N-Diethyl-2-hydroxyacetamide-d10 as an internal standard in the

LC-MS/MS analysis of plasma samples.

I. Sample Preparation: Protein Precipitation
Thaw Plasma Samples: Retrieve plasma samples from storage (typically -80°C) and allow

them to thaw on ice.
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Spike with Internal Standard: To a 100 µL aliquot of each plasma sample, add 10 µL of N,N-
Diethyl-2-hydroxyacetamide-d10 working solution (e.g., 100 ng/mL in methanol) to achieve

a final concentration of 10 ng/mL. Vortex briefly.

Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each sample.

Vortex and Centrifuge: Vortex the samples vigorously for 1 minute to ensure thorough mixing

and precipitation of proteins. Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or

autosampler vials.

Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle

stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase starting

condition (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

II. LC-MS/MS Analysis
Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer operated in multiple

reaction monitoring (MRM) mode.
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LC Parameter Typical Condition

Column
C18 reverse-phase column (e.g., 2.1 x 50 mm,

1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Gradient

Start at 5% B, ramp to 95% B over 3 minutes,

hold for 1 minute, then return to initial conditions

and equilibrate.

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Column Temperature 40°C

MS Parameter
Analyte (N,N-Diethyl-2-
hydroxyacetamide)

Internal Standard (N,N-
Diethyl-2-
hydroxyacetamide-d10)

Ionization Mode
Electrospray Ionization (ESI),

Positive

Electrospray Ionization (ESI),

Positive

Precursor Ion (Q1) m/z 132.1 m/z 142.2

Product Ion (Q2) m/z 72.1 m/z 78.1

Collision Energy
Optimized for the specific

instrument

Optimized for the specific

instrument

Visualized Workflows
Bioanalytical Workflow using Deuterated Internal
Standard
The following diagram illustrates the typical workflow for the quantification of a drug analyte in a

biological sample using a deuterated internal standard.
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Sample Preparation Analysis Data Processing

Biological Sample (e.g., Plasma) Spike with N,N-Diethyl-2-
hydroxyacetamide-d10 Protein Precipitation & Extraction Evaporation & Reconstitution LC Separation MS/MS Detection Peak Integration Calculate Analyte/IS Peak Area Ratio Quantification using Calibration Curve
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Analytical Process

Output
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(Unknown Concentration)
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LC-MS/MS Analysis

Analyte Peak Area IS Peak Area
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Accurate Analyte Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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